Cas no 886850-97-1 (tert-butyl N-4-(2-oxoethyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-4-(2-oxoethyl)cyclohexylcarbamate
• CAS No: 886850-97-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 706902
• PubChem ID: 24720884
• Update Time: 2025-11-06

tert-butyl N-4-(2-oxoethyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-(2-oxoethyl)cyclohexyl]-,1,1-dimethylethyl ester (9CI)
• 2-Methyl-2-propanyl [4-(2-oxoethyl)cyclohexyl]carbamate
• tert-butyl N-4-(2-oxoethyl)cyclohexylcarbamate
• MFCD03844591
• tert-Butyl [cis-4-(2-oxoethyl)cyclohexyl]carbamate
• tert-butyl N-[4-(2-oxoethyl)cyclohexyl]carbamate
• N-[trans-4-(2-Oxoethyl)cyclohexyl]carbamic Acid 1,1-Dimethylethyl Ester
• AS-43517
• 847417-37-2
• trans-tert-butyl-4-(2-oxoethyl)-cyclohexylcarbamate
• tert-Butyl (4-(2-oxoethyl)cyclohexyl)carbamate
• EN300-1878946
• TERT-BUTYL TRANS-4-(2-OXOETHYL)CYCLOHEXYLCARBAMATE
• OPGBSEXLSWYFOR-UHFFFAOYSA-N
• TERT-BUTYLTRANS-4-(2-OXOETHYL)CYCLOHEXYLCARBAMATE
• SCHEMBL224929
• 886850-97-1
• starbld0049312
• AS-43520
• trans-tert-butyl (4-(2-oxoethyl)cyclohexyl)carbamate
• SY343987
• Carbamic acid,[4-(2-oxoethyl)cyclohexyl]-,1,1-dimethylethyl ester(9ci)
• tert-butyl (1r,4r)-4-(2-oxoethyl)cyclohexylcarbamate
• cis-4-(tert-Butoxycarbonylamino)cyclohexylacetaldehyde
• trans-4-(tert-Butoxycarbonylamino)cyclohexylacetaldehyde
• Tert-butyl [4-(2-oxoethyl)cyclohexyl]carbamate
• tert-Butyl cis-4-(2-oxoethyl)cyclohexylcarbamate
• 2-[cis-4-(Boc-amino)cyclohexyl]acetaldehyde
• tert-Butyl (trans-4-(2-oxoethyl)cyclohexyl)carbamate
• trans-4-(Boc-amino)cyclohexaneacetaldehyde
• OPGBSEXLSWYFOR-XYPYZODXSA-N
• [4-(2-oxo-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester
• [trans-4-(2-oxo-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester
• SCHEMBL224930
• SCHEMBL12536055
• cis-tert-Butyl (4-(2-oxoethyl)cyclohexyl)carbamate
• XIB41737
• 1,1-dimethylethyl [trans-4-(2-oxoethyl)cyclohexyl]carbamate
• MFCD03844592
• AKOS025403870
• CS-0056805
• 215790-29-7
• 2-[trans-4-(Boc-amino)cyclohexyl]acetaldehyde
• SY301980
• SB17931
• cis-4-(Boc-amino)-(2-oxoethyl)cyclohexane
• Trans-[4-(2-Oxo-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester
• SCHEMBL11921121
• trans-4-(2-oxoethyl)cyclohexyl-carbamic acid tert-butyl ester
• Trans-[4-(2-Oxo-ethyl)-cyclohexyl]-carbamic acid tert-butylester
• AKOS015904322
• AKOS027327286
• trans-1-(Boc-amino)-4-(2-oxoethyl)cyclohexane

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-11-6-4-10(5-7-11)8-9-15/h9-11H,4-8H2,1-3H3,(H,14,16)
• InChI Key： OPGBSEXLSWYFOR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC=O)CC1)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-4-(2-oxoethyl)cyclohexylcarbamate

tert-butyl N-4-(2-oxoethyl)cyclohexylcarbamate (CAS No: 886850-97-1)

The compound tert-butyl N-4-(2-oxoethyl)cyclohexylcarbamate, with the CAS registry number 886850-97-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclohexane ring with a carbamate group and a tert-butyl substituent. The presence of the 2-oxoethyl group introduces additional functional diversity, making this compound a versatile building block for various applications.

Recent studies have highlighted the potential of tert-butyl N-4-(2-oxoethyl)cyclohexylcarbamate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the design of protease inhibitors and other enzyme-targeting agents. The cyclohexane ring provides structural stability, while the carbamate group offers opportunities for further functionalization, enabling the creation of molecules with enhanced pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. For instance, one common approach involves the reaction of cyclohexylamine derivatives with tert-butyl chloroformate in the presence of appropriate catalysts or activating agents.

The physical properties of tert-butyl N-4-(2-oxoethyl)cyclohexylcarbamate are well-documented, with a melting point typically ranging between 120°C and 130°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions and purification techniques. Additionally, its stability under standard storage conditions ensures that it can be handled and transported without significant degradation.

From an applications perspective, this compound has found utility in several areas beyond pharmaceuticals. For example, it has been employed as an intermediate in the synthesis of agrochemicals and specialty chemicals. Its ability to form stable amide bonds makes it an attractive candidate for use in polymer chemistry, where it can serve as a linking agent between different monomers or functional groups.

In recent years, there has been growing interest in understanding the environmental impact of compounds like tert-butyl N-4-(2-oxoethyl)cyclohexylcarbamate. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that under aerobic conditions, this compound undergoes microbial degradation within a relatively short timeframe, indicating that it may pose minimal risk to ecosystems when used responsibly.

The structural versatility of this compound also lends itself to applications in materials science. For instance, researchers have investigated its use as a crosslinking agent in polymer networks, where it contributes to improved mechanical properties such as tensile strength and elasticity. Furthermore, its ability to act as a reactive intermediate in click chemistry reactions has opened new avenues for the rapid assembly of complex molecular architectures.

In conclusion, tert-butyl N-4-(2-oxoethyl)cyclohexylcarbamate (CAS No: 886850-97-1) is a multifaceted compound with significant potential across diverse fields. Its unique combination of structural features and functional groups makes it an invaluable tool for chemists and researchers seeking to develop innovative solutions to complex problems.